7-(2-Chlorobenzyl)-8-[(3-chloro-2-butenyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(2-Chlorobenzyl)-8-[(3-chloro-2-butenyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331841-47-5
VCID:
VC0415934
InChI:
InChI=1S/C17H16Cl2N4O2S/c1-10(18)7-8-26-17-20-14-13(15(24)21-16(25)22(14)2)23(17)9-11-5-3-4-6-12(11)19/h3-7H,8-9H2,1-2H3,(H,21,24,25)/b10-7-
SMILES:
CC(=CCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C)Cl
Molecular Formula:
C17H16Cl2N4O2S
Molecular Weight:
411.3g/mol
7-(2-Chlorobenzyl)-8-[(3-chloro-2-butenyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331841-47-5
Main Products
VCID: VC0415934
Molecular Formula: C17H16Cl2N4O2S
Molecular Weight: 411.3g/mol
![7-(2-Chlorobenzyl)-8-[(3-chloro-2-butenyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione - 331841-47-5](/images/no_structure.jpg)
| CAS No. | 331841-47-5 |
|---|---|
| Product Name | 7-(2-Chlorobenzyl)-8-[(3-chloro-2-butenyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C17H16Cl2N4O2S |
| Molecular Weight | 411.3g/mol |
| IUPAC Name | 8-[(Z)-3-chlorobut-2-enyl]sulfanyl-7-[(2-chlorophenyl)methyl]-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C17H16Cl2N4O2S/c1-10(18)7-8-26-17-20-14-13(15(24)21-16(25)22(14)2)23(17)9-11-5-3-4-6-12(11)19/h3-7H,8-9H2,1-2H3,(H,21,24,25)/b10-7- |
| Standard InChIKey | VSLURRMTLSNETN-YFHOEESVSA-N |
| Isomeric SMILES | C/C(=C/CSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C)/Cl |
| SMILES | CC(=CCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C)Cl |
| Canonical SMILES | CC(=CCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C)Cl |
| PubChem Compound | 1005004 |
| Last Modified | Nov 11 2021 |
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